Cas no 2172152-73-5 (1-3-(butan-2-yl)-1-methyl-1H-pyrazol-5-ylethan-1-one)

• Product Name: 1-3-(butan-2-yl)-1-methyl-1H-pyrazol-5-ylethan-1-one
• CAS No: 2172152-73-5
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6188408
• PubChem ID: 165588794
• Update Time: 2025-06-18

1-3-(butan-2-yl)-1-methyl-1H-pyrazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(butan-2-yl)-1-methyl-1H-pyrazol-5-ylethan-1-one
• EN300-1617319
• 2172152-73-5
• 1-[3-(butan-2-yl)-1-methyl-1H-pyrazol-5-yl]ethan-1-one

• Inchi： 1S/C10H16N2O/c1-5-7(2)9-6-10(8(3)13)12(4)11-9/h6-7H,5H2,1-4H3
• InChI Key： KXBYBBLOJPPJJD-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC(C(C)CC)=NN1C

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-3-(butan-2-yl)-1-methyl-1H-pyrazol-5-ylethan-1-one

Introduction to 1-3-(Butan-2-yl)-1-methyl-1H-pyrazol-5-ylethan-1-one (CAS No. 2172152-73-5)

1-3-(Butan-2-yl)-1-methyl-1H-pyrazol-5-ylethan-1-one, with the CAS number 2172152-73-5, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

The molecular formula of 1-3-(Butan-2-yl)-1-methyl-1H-pyrazol-5-ylethan-1-one is C₁₃H₂₀N₂O, and its molecular weight is approximately 208.30 g/mol. The compound features a pyrazole ring with a substituted butyl group and a methyl group, which contribute to its distinct chemical properties and reactivity. The presence of these functional groups makes it an interesting candidate for further research and development in drug discovery.

Recent studies have explored the potential therapeutic applications of 1-3-(Butan-2-yl)-1-methyl-1H-pyrazol-5-ylethan-1-one. One notable area of research is its anti-inflammatory activity. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibited significant anti-inflammatory effects in both in vitro and in vivo models. The compound was shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation.

In addition to its anti-inflammatory properties, 1-3-(Butan-2-yl)-1-methyl-1H-pyrazol-5-ylethan-1-one has also been investigated for its analgesic potential. A study conducted by a team of researchers at the University of California found that the compound effectively reduced pain responses in animal models of neuropathic pain. The mechanism of action appears to involve the modulation of nociceptive pathways, suggesting its potential as a novel analgesic agent.

The structural characteristics of 1-3-(Butan-2-yl)-1-methyl-1H-pyrazol-5-ylethan-1-one make it an attractive candidate for drug development. The pyrazole ring is known for its ability to form hydrogen bonds and interact with various biological targets, while the substituted butyl and methyl groups provide additional steric and electronic effects that can influence binding affinity and selectivity. These features are crucial for optimizing the compound's pharmacological profile and reducing potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-3-(Butan-2-yl)-1-methyl-1H-pyrazol-5-ylethan-one. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic properties. Further studies are needed to fully understand its therapeutic potential and to identify optimal dosing regimens.

In conclusion, 1-3-(Butan-2-y)-l-methyl-lH-pyrazol-S-yethan-l-one (CAS No. 2172152--73-) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and biological activities make it an exciting candidate for further investigation and development. As research continues to advance, it is likely that this compound will play a significant role in the discovery of new therapeutic agents for various diseases.